Cas no 1368754-01-1 (5-bromo-2-isopropylindoline)

• Product Name: 5-bromo-2-isopropylindoline
• CAS No: 1368754-01-1
• MF: C₁₁H₁₄BrN
• MW: 240.139562129974
• MDL: MFCD21876598
• CID: 4591504
• Update Time: 2025-05-24

5-bromo-2-isopropylindoline Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-isopropylindoline
• 5-bromo-2-isopropylindoline

• MDL： MFCD21876598
• Inchi： 1S/C11H14BrN/c1-7(2)11-6-8-5-9(12)3-4-10(8)13-11/h3-5,7,11,13H,6H2,1-2H3
• InChI Key： GGGYARMYNBARFW-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(Br)C=C2)CC1C(C)C

Additional information on 5-bromo-2-isopropylindoline

5-Bromo-2-Isopropylindoline (CAS No. 1368754-01-1): A Comprehensive Overview

5-Bromo-2-isopropylindoline (CAS No. 1368754-01-1) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a bromine atom and an isopropyl group attached to the indoline scaffold. The indoline core, a six-membered nitrogen-containing ring fused to a benzene ring, is a common motif in many biologically active molecules and pharmaceuticals.

The synthesis of 5-bromo-2-isopropylindoline typically involves multistep reactions, starting from readily available starting materials. One common approach involves the bromination of 2-isopropylindoline, followed by further functionalization to introduce the bromine atom at the 5-position. This process requires careful control of reaction conditions to ensure high yields and purity of the final product. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the preparation of this compound.

In the realm of medicinal chemistry, 5-bromo-2-isopropylindoline has shown promise as a lead compound for the development of novel therapeutic agents. Its structural features make it an attractive candidate for modulating various biological targets, such as enzymes, receptors, and ion channels. For instance, studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinases, which are key enzymes involved in signal transduction pathways and are often implicated in diseases such as cancer and neurodegenerative disorders.

One notable application of 5-bromo-2-isopropylindoline is in the field of cancer research. Kinase inhibitors derived from this scaffold have been shown to selectively target oncogenic kinases, thereby inhibiting tumor growth and proliferation. For example, a recent study published in the Journal of Medicinal Chemistry reported that a derivative of 5-bromo-2-isopropylindoline exhibited significant antiproliferative effects against several human cancer cell lines, including breast, lung, and colon cancer cells. The mechanism of action was attributed to the inhibition of specific kinases involved in cell cycle regulation and apoptosis.

Beyond its potential as a therapeutic agent, 5-bromo-2-isopropylindoline has also found applications in materials science. The indoline core is known for its unique optical and electronic properties, making it suitable for use in organic electronics and photovoltaic devices. Research has shown that derivatives of this compound can be used as hole-transporting materials in organic solar cells, improving their efficiency and stability. Additionally, the bromine substituent provides opportunities for further functionalization and tuning of the material's properties.

The structural versatility of 5-bromo-2-isopropylindoline has also made it an attractive target for combinatorial chemistry approaches. High-throughput screening techniques have been employed to identify novel derivatives with enhanced biological activity or improved material properties. These efforts have led to the discovery of several promising compounds that are currently under investigation for their potential applications in drug discovery and materials science.

In conclusion, 5-bromo-2-isopropylindoline (CAS No. 1368754-01-1) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structural features make it an attractive candidate for the development of novel therapeutic agents and advanced materials. Ongoing research continues to uncover new applications and optimize its properties, highlighting its importance in both academic and industrial settings.